Cas no 35498-48-7 (2-methyl-N-(pyridin-3-yl)furan-3-carboxamide)

• Product Name: 2-methyl-N-(pyridin-3-yl)furan-3-carboxamide
• CAS No: 35498-48-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD02934940
• CID: 5598582
• PubChem ID: 573291
• Update Time: 2025-06-27

2-methyl-N-(pyridin-3-yl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• MLS000088835
• QPGUUJDUWZEREU-UHFFFAOYSA-N
• EN300-9409617
• Oprea1_040253
• 2-methyl-N-(3-pyridinyl)-3-furancarboxamide
• cid_573291
• SMR000071989
• STK440873
• HMS2377K08
• BDBM56152
• 2-Methyl-N-(3-pyridinyl)-3-furamide #
• 2-methyl-N-3-pyridinyl-3-furamide
• 2-methyl-N-(3-pyridyl)-3-furamide
• 2-methyl-N-(pyridin-3-yl)furan-3-carboxamide
• AKOS003282098
• Z102264874
• 35498-48-7
• CHEMBL1412046
• 2-methyl-N-pyridin-3-ylfuran-3-carboxamide
• 2-methyl-N-pyridin-3-yl-furan-3-carboxamide
• 2-Methyl-furan-3-carboxylic acid pyridin-3-ylamide

• MDL： MFCD02934940
• Inchi： 1S/C11H10N2O2/c1-8-10(4-6-15-8)11(14)13-9-3-2-5-12-7-9/h2-7H,1H3,(H,13,14)
• InChI Key： QPGUUJDUWZEREU-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NC2C=NC=CC=2)=O)=C1C

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-N-(pyridin-3-yl)furan-3-carboxamide

Comprehensive Overview of 2-methyl-N-(pyridin-3-yl)furan-3-carboxamide (CAS No. 35498-48-7): Properties, Applications, and Research Insights

2-methyl-N-(pyridin-3-yl)furan-3-carboxamide, identified by its CAS No. 35498-48-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a furan ring and a pyridine moiety, which contributes to its diverse reactivity and potential applications. Researchers and industry professionals frequently search for terms like "2-methyl-N-(pyridin-3-yl)furan-3-carboxamide synthesis", "CAS 35498-48-7 applications", and "furan-carboxamide derivatives", reflecting its relevance in modern chemistry.

The compound's structural attributes make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in targeting enzyme modulation and cellular signaling pathways, aligning with the growing demand for precision medicine. Additionally, its agrochemical potential is being explored, with inquiries such as "pyridine-furan hybrids in crop protection" trending in scientific forums. The integration of computational chemistry tools, like molecular docking, has further accelerated its study, addressing queries like "35498-48-7 molecular modeling".

From a synthetic perspective, 2-methyl-N-(pyridin-3-yl)furan-3-carboxamide is typically prepared via amide coupling reactions between furan-3-carboxylic acid derivatives and 3-aminopyridine. Optimizing its yield and purity remains a focal point, as evidenced by searches for "high-yield synthesis of CAS 35498-48-7". Environmental and regulatory considerations are also critical, with terms like "green chemistry approaches for furan-carboxamides" gaining traction. This aligns with the broader shift toward sustainable chemical practices.

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In the context of intellectual property, patents covering 2-methyl-N-(pyridin-3-yl)furan-3-carboxamide and its analogs highlight its commercial viability. Searches for "35498-48-7 patent landscape" or "furan-carboxamide IP protection" reflect this interest. Collaborative efforts between academia and industry continue to expand its applications, particularly in addressing global health challenges such as antibiotic resistance and neglected tropical diseases.

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